4,5-Dimethoxyphthalaldehyde
Overview
Description
4,5-Dimethoxyphthalaldehyde is a chemical compound with the formula C10H10O4 . It is also known by other names such as 1,2-Benzenedicarboxaldehyde, 4,5-dimethoxy-, NSC319475, SCHEMBL5698339, DTXSID80317623, BCP17175, ZINC1572116, AKOS022505704, and 4,5-DIMETHOXYBENZENE-1,2-DICARBALDEHYDE . It is a fluorescent derivative of the natural compound caffeic acid .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4,5-Dimethoxyphthalaldehyde include a molecular weight of 194.18 g/mol, an exact mass of 194.05790880 g/mol, a hydrogen bond acceptor count of 4, a rotatable bond count of 4, a topological polar surface area of 52.6, a heavy atom count of 14, and a complexity of 182 .
Scientific Research Applications
Fluorescent Derivative of Caffeic Acid
4,5-Dimethoxyphthalaldehyde is a fluorescent derivative of the natural compound caffeic acid . The 4,5-dimethoxy group is attached to the 6-carbon of the caffeic acid and forms a methoxy group on each side . This molecule has two fluorescence peaks at 350 nm and 450 nm , which makes it useful in fluorescence-based research applications.
Synthesis of Phthalazine Derivatives
4,5-Dimethoxyphthalaldehyde has been used in the efficient synthesis of selected phthalazine derivatives . Phthalazine derivatives have a wide range of applications in medicinal chemistry due to their diverse biological activities.
Pharmaceutical Testing
4,5-Dimethoxyphthalaldehyde can be used for pharmaceutical testing . Its high-quality reference standards ensure accurate results, making it a valuable tool in pharmaceutical research and development.
Fluorescence Spectroscopy
Due to its unique fluorescence properties, 4,5-Dimethoxyphthalaldehyde can be used in fluorescence spectroscopy . This technique is widely used in biological and chemical research to study the properties of organic and inorganic substances.
Organic Synthesis
4,5-Dimethoxyphthalaldehyde can be used as a starting material in organic synthesis . Its unique structure and reactivity make it a valuable tool in the synthesis of complex organic molecules.
properties
IUPAC Name |
4,5-dimethoxyphthalaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-13-9-3-7(5-11)8(6-12)4-10(9)14-2/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYWVJRSBQCVFHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=O)C=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80317623 |
Source
|
| Record name | 4,5-dimethoxyphthalaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80317623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethoxyphthalaldehyde | |
CAS RN |
43073-12-7 |
Source
|
| Record name | NSC319475 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=319475 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,5-dimethoxyphthalaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80317623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-Dimethylphthalanhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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